N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-phenylethanesulfonamide
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Description
N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-phenylethanesulfonamide is a useful research compound. Its molecular formula is C16H22N2O3S and its molecular weight is 322.42. The purity is usually 95%.
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Scientific Research Applications
Fluorescent and Water-Soluble Perylene Derivative Synthesis
Boobalan, Imran, and Nagarajan (2012) designed and synthesized a new highly water-soluble derivative using 2-((5-((dimethylamino)methyl)furan-2-yl)methylthio)ethanamine. This compound is characterized by its high fluorescence and solubility in water and other polar solvents, making it a promising candidate for various applications in materials science and bioimaging [Boobalan et al., 2012].
Nucleophilic Difluoromethylation
Prakash et al. (2005) discovered that Tetrakis(dimethylamino)ethylene (TDAE) effectively promotes the reactions of bromodifluoromethyl phenyl sulfone with aldehydes. This process yields structurally diverse (benzenesulfonyl)difluoromethylated alcohols, which can be further transformed into valuable chemical intermediates. This finding is significant for developing novel fluorine-containing pharmaceuticals and agrochemicals [Prakash et al., 2005].
Photochemical Preparation of Heterocycles
Guizzardi, Mella, Fagnoni, and Albini (2000) achieved the smooth photolysis of 4-chloro-N,N-dimethylaniline in acetonitrile, leading to 2-(4-N,N-dimethylaminophenyl) heterocycles. This method's efficiency in synthesizing furans, pyrroles, and thiophenes with high regio- and chemoselectivity opens new avenues in the synthesis of complex organic molecules [Guizzardi et al., 2000].
Dimethylaminomethylation in Furan Series
Gol'dfarb, Yakubov, and Belen’kii (1967) demonstrated the introduction of the dimethylaminomethyl group into furan compounds using N,N,N′,N′-tetramethyldiaminomethane and paraform. This method's versatility in modifying furan and thiophene compounds is crucial for creating novel materials and pharmaceuticals [Gol'dfarb et al., 1967].
Alzheimer's Disease Imaging
Shoghi-Jadid et al. (2002) utilized a derivative of the compound for positron emission tomography (PET) imaging to locate neurofibrillary tangles and beta-amyloid plaques in Alzheimer's disease patients. This approach marks a significant advancement in non-invasive diagnostic techniques for neurodegenerative diseases [Shoghi-Jadid et al., 2002].
Properties
IUPAC Name |
N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-phenylethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3S/c1-18(2)15(16-9-6-11-21-16)13-17-22(19,20)12-10-14-7-4-3-5-8-14/h3-9,11,15,17H,10,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRGOLCXKADBHJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNS(=O)(=O)CCC1=CC=CC=C1)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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